Cas no 351156-80-4 (Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate)

• Product Name: Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate
• CAS No: 351156-80-4
• MF: C₁₄H₁₃Cl₂NO₂S
• MW: 330.229520559311
• MDL: MFCD01923136
• CID: 3096761
• PubChem ID: 2166565
• Update Time: 2025-05-19

Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3,4-dichloro-phenyl)-thiophene-3-carboxylic acid propyl ester
• Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-amino-4-(3,4-dichlorophenyl)-, propyl ester
• VS-05287
• AKOS003271658
• propyl2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate
• STK400546
• ALBB-001733
• H21655
• AK-968/15359557
• 351156-80-4
• CS-0316108
• BIM-0046509.P001
• MFCD01923136
• BBL016346
• Oprea1_050257
• CBMicro_046650
• PROPYL 2-AMINO-4-(3,4-DICHLOROPHENYL)-3-THIOPHENECARBOXYLATE

• MDL： MFCD01923136
• Inchi： 1S/C14H13Cl2NO2S/c1-2-5-19-14(18)12-9(7-20-13(12)17)8-3-4-10(15)11(16)6-8/h3-4,6-7H,2,5,17H2,1H3
• InChI Key： OFTBWUWBIXXGGA-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2=CC=C(Cl)C(Cl)=C2)C=1C(OCCC)=O

Computed Properties

• Exact Mass: 329.0044052Da
• Monoisotopic Mass: 329.0044052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate

Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate: A Comprehensive Overview

Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate (CAS No. 351156-80-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have been extensively studied for their unique electronic properties and potential applications in drug design. The molecule features a thiophene ring substituted with an amino group at position 2, a dichlorophenyl group at position 4, and a propyl ester group at position 3. These substituents contribute to its distinct chemical reactivity and biological activity.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. This structure imparts stability and aromaticity to the molecule, making it a versatile scaffold for various chemical modifications. The amino group at position 2 introduces nucleophilic character, enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions. The dichlorophenyl group at position 4 adds electron-withdrawing effects, which can modulate the electronic properties of the thiophene ring and influence its reactivity in chemical reactions.

The propyl ester group at position 3 serves as a protecting group for the carboxylic acid moiety, making the compound more stable under certain conditions. This ester functionality can be readily hydrolyzed under acidic or basic conditions to regenerate the corresponding carboxylic acid, which may be useful in further chemical transformations or biological applications.

Recent studies have highlighted the potential of Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in designing anti-inflammatory agents and anticancer drugs. The compound's ability to undergo various substitution and addition reactions makes it a valuable intermediate in organic synthesis.

In terms of synthesis, Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate can be prepared through a multi-step process involving Friedel-Crafts alkylation, nucleophilic substitution, and esterification reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure, functional groups, and purity.

Looking ahead, the development of novel synthetic routes for Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate remains an area of active research. Scientists are exploring greener chemistry approaches to minimize waste generation and improve sustainability. Additionally, investigations into its biological activity are expected to shed light on its potential therapeutic applications.

In conclusion, Propyl 2-amino-4-(3,4-dichlorophenyl)thiophene-3-carboxylate is a chemically versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers working in these fields.